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Compound of Interest

Compound Name: Azido-PEG8-THP

Cat. No.: B15543220 Get Quote

For researchers, scientists, and drug development professionals, Azido-PEG8-THP is a key

bifunctional linker molecule utilized in the targeted protein degradation field, particularly in the

synthesis of Proteolysis Targeting Chimeras (PROTACs). This guide provides an in-depth

overview of its structure, properties, and applications.

Core Properties and Structure
Azido-PEG8-THP is a polyethylene glycol (PEG)-based linker containing an azide (N₃)

functional group at one end and a tetrahydropyranyl (THP) protected hydroxyl group at the

other. The PEG chain consists of eight ethylene glycol units, which imparts hydrophilicity and

flexibility to the linker. This is advantageous in drug design as it can improve the solubility and

pharmacokinetic properties of the resulting PROTAC molecule.

The azide group is a versatile functional handle for "click chemistry," a set of biocompatible

reactions known for their high efficiency and specificity. Specifically, the azide can readily react

with terminal alkynes in a copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) or with

strained cyclooctynes in a strain-promoted azide-alkyne cycloaddition (SPAAC) to form a stable

triazole linkage. The THP group is a common protecting group for alcohols, which can be

deprotected under acidic conditions to reveal a hydroxyl group for further conjugation.

Quantitative Data Summary

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b15543220?utm_src=pdf-interest
https://www.benchchem.com/product/b15543220?utm_src=pdf-body
https://www.benchchem.com/product/b15543220?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15543220?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Weight 479.56 g/mol [1]

Molecular Formula C₂₁H₄₁N₃O₉ [1]

SMILES

[N-]=

[N+]=NCCOCCOCCOCCOCC

OCCOCCOCCOC1OCCCC1

[1]

Mechanism of Action in PROTAC Synthesis
PROTACs are heterobifunctional molecules that consist of two ligands connected by a linker;

one ligand binds to a target protein, and the other recruits an E3 ubiquitin ligase.[1][2] This

proximity induces the ubiquitination of the target protein, marking it for degradation by the

proteasome. Azido-PEG8-THP serves as a flexible linker to connect these two ligands, and its

length and composition are critical for optimizing the ternary complex formation between the

target protein, the PROTAC, and the E3 ligase, which ultimately dictates the efficiency of

protein degradation.

The use of Azido-PEG8-THP in PROTAC synthesis typically involves a multi-step process

where one of the ligands is first attached to the linker, followed by the attachment of the second

ligand. The click chemistry handle (azide) and the protected hydroxyl group allow for

orthogonal conjugation strategies.

Experimental Protocols and Applications
While specific, detailed experimental protocols for Azido-PEG8-THP are proprietary and

depend on the specific ligands being conjugated, a general workflow for its use in PROTAC

synthesis via click chemistry can be outlined.

General Protocol for Copper-Catalyzed Azide-Alkyne
Cycloaddition (CuAAC)

Preparation of Reactants: Dissolve the alkyne-functionalized ligand and Azido-PEG8-THP
(or its derivative) in a suitable solvent such as DMF or DMSO.
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Copper Catalyst Preparation: Prepare a fresh solution of a copper(I) source, such as

copper(II) sulfate with a reducing agent like sodium ascorbate, or a pre-formed Cu(I)

catalyst.

Reaction Execution: Add the copper catalyst to the mixture of the alkyne and azide. The

reaction is typically carried out at room temperature and can be monitored by TLC or LC-MS.

Purification: Once the reaction is complete, the desired PROTAC conjugate is purified using

chromatographic techniques such as flash column chromatography or preparative HPLC.

Visualizing Structure and Workflow
To better understand the structure and utility of Azido-PEG8-THP, the following diagrams have

been generated.
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Chemical Structure of Azido-PEG8-THP
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Caption: A simplified diagram illustrating the key functional components of the Azido-PEG8-
THP molecule.

General Workflow for PROTAC Synthesis using Azido-PEG8-THP
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Caption: A flowchart outlining the key steps in synthesizing a PROTAC molecule using Azido-
PEG8-THP.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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